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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140 Get Quote

This guide provides comprehensive, procedural information for the safe handling, storage, and

disposal of Aluminium iodide (AlI₃), tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical due to the compound's hazardous

nature.

Hazard Summary
Aluminium iodide is a corrosive solid that causes severe skin burns and eye damage and

may provoke an allergic skin reaction.[1][2][3] It reacts violently with water and is sensitive to air

and light.[2][4][5]

Hazard Type Description

Physical Hazards Reacts violently with water.[2][3][4]

Health Hazards

Causes severe skin burns and eye damage

(H314).[1][2][3] May cause an allergic skin

reaction (H317).[1][3] Material is extremely

destructive to the tissues of the mucous

membranes and upper respiratory tract.[5]

Environmental Hazards
No specific data is available, but discharge into

the environment must be avoided.[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling Aluminium
iodide to prevent exposure.[4]

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][5]

Protects against dust,

splashes, and severe eye

damage.

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile rubber, 0.11 mm

minimum thickness).[3]

Fire/flame resistant and

impervious clothing.[1]

Protective work clothing,

including long sleeves and

pants, and close-toed shoes.

[3]

Prevents severe skin burns

and allergic reactions upon

contact.[1]

Respiratory Protection

A full-face respirator or a

NIOSH/MSHA-approved

respirator is required if

exposure limits are exceeded

or if dust is generated.[1][4]

Protects the respiratory system

from irritation and damage due

to dust inhalation.[6]

Operational and Disposal Plans
Handling Procedures
Handling must be performed in a controlled environment, taking precautions to avoid contact

and dust formation.[1]

Ventilation: Always handle Aluminium iodide in a well-ventilated area, preferably within a

properly operating chemical fume hood with an average face velocity of at least 100 feet per

minute.[1][3]

Inert Atmosphere: Handle the substance under a dry, inert gas (e.g., argon or nitrogen).[3][7]
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Avoid Contamination: Do not allow the product to come into contact with water or moisture,

as it reacts violently.[4][5]

Tool Usage: Use non-sparking tools to prevent ignition sources.[1]

Personal Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or

smoke in the work area.[3] Contaminated work clothing should not be allowed out of the

workplace and must be washed before reuse.[1][3]

Storage Plan
Proper storage is crucial to maintain the stability of Aluminium iodide and prevent hazardous

situations.

Container: Store in a tightly sealed, original container.[1][3][5]

Conditions: Keep in a dry, cool, well-ventilated, and dark place.[3][5] The storage area should

be locked.[1][3]

Compatibility: Store away from incompatible materials, particularly water and moisture.[3][4]

Emergency Protocols
Immediate and appropriate action is required in case of exposure or spillage.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][2] Seek immediate medical attention.

[3]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids.[2] Remove

contact lenses if present and easy to do.[1]

Seek immediate medical attention from an

ophthalmologist.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][2]

Spill Response Protocol
In the event of a spill, follow these steps to contain and clean up the material safely.

Evacuate: Immediately evacuate personnel to safe areas and keep people away from and

upwind of the spill.[1]

Ventilate: Ensure adequate ventilation in the spill area.[3]

Equip: Wear full personal protective equipment, including respiratory protection, chemical-

resistant gloves, eye protection, and protective clothing.[1][3]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[1]

Clean-up:
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Avoid dust formation.[1] Do not use water or aqueous cleaning agents.[3]

Use spark-proof tools and explosion-proof equipment.[1]

Vacuum up the spill using a high-efficiency particulate absolute (HEPA) air filter.[3]

Collect the material and place it in a suitable, closed, and labeled container for disposal.[1]

[3]

Decontaminate: Clean the affected area thoroughly.

Dispose: Dispose of the waste in accordance with all applicable federal, state, and local

regulations.[1]

Disposal Plan
Chemical waste must be disposed of correctly to prevent environmental contamination and

potential hazards.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[4]

Procedure: Dispose of contents and containers at an approved waste disposal plant.[2][3] Do

not mix with other waste. Leave chemicals in their original containers. Handle uncleaned

containers as you would the product itself.

Visual Workflow: Aluminium Iodide Spill Response
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Spill Occurs

Evacuate Area & Ensure Ventilation

Don Full PPE
(Respirator, Gloves, Goggles, Suit)

Contain Spill
(No Water)

Clean Up with HEPA Vacuum
& Spark-Proof Tools

Place in Labeled, Sealed Container

Dispose as Hazardous Waste Decontaminate Area & Equipment

Click to download full resolution via product page

Caption: Workflow for a safe response to an Aluminium iodide spill.

Quantitative Data Summary
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Property Value

Appearance Red-brown solid.[2]

Molecular Formula AlI₃

Molecular Weight 407.70 g/mol [4]

Melting Point 191 °C / 375.8 °F[2]

Boiling Point 360 °C / 680 °F[2]

Density 3.98 g/cm³

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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